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Introduction

Alpha-bourbonene is a tricyclic sesquiterpene hydrocarbon naturally occurring in a variety of
plants.[1][2] As a C15H24 compound, it is part of the diverse family of terpenes that constitute
the primary components of essential oils.[1] Its presence in aromatic plants such as bay laurel,
geranium, and oregano suggests its potential as a valuable ingredient in the fragrance industry.
[2][3] Sesquiterpenes are generally less volatile than monoterpenes, positioning them as
potential middle-to-base notes in fragrance compositions, contributing to the scent's body and
longevity.[1] These application notes provide a comprehensive overview of alpha-
bourbonene's properties and detailed protocols for its evaluation and incorporation into
fragrance formulations.

Olfactory Profile

While specific organoleptic data for isolated alpha-bourbonene is not widely published, an
olfactory profile can be inferred from its molecular relatives and natural sources.[2][3][4] The
isomer, beta-bourbonene, is described as having an herbal, woody, floral, and balsamic odor.[5]
Given that alpha-bourbonene is found in essential oils like oregano and bay laurel, its scent is
likely to possess warm, woody, and slightly spicy-herbal characteristics. It is not expected to be
a primary odorant but rather a component that can add complexity, naturalness, and depth to
fragrance compositions, particularly in woody, fougere, and chypre accords.
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Physical and Chemical Properties

A summary of the key physical and chemical properties of alpha-bourbonene is provided in
the table below. This data is essential for the fragrance formulator to understand its behavior in
various solvents and its stability under different conditions.

Property Value Reference(s)
Molecular Formula CisH24 [2]
Molecular Weight 204.356 g/mol [2]
CAS Number 5208-58-2 [2]

. _ 254.00 to 256.00 °C @ 760.00
Boiling Point [2][3]

mm Hg

Flash Point 221.00 °F (105.00 °C) (TCC) [2113114]

0.026000 mmHg @ 25.00 °C
Vapor Pressure (2]
(est)

Soluble in alcohol; Insoluble in

Solubility water (0.3163 mg/L @ 25 °C [2][3]
est.)
logP (o/w) 6.171 (est.) [2]

Application in Fragrance Formulation

Alpha-bourbonene is best utilized as a modifier and blender within a fragrance concentrate,
lending a natural woody and spicy character. Its low volatility suggests good substantivity,
making it suitable for anchoring more fleeting top and middle notes.

Suggested Applications and Use Levels:

The following table outlines potential applications for alpha-bourbonene in various fragrance
accords. The recommended starting concentrations are based on the usage levels of the
related isomer, beta-bourbonene, which is recommended for use at up to 5.0% of the fragrance
concentrate.[5]
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Fragrance Accord
Type

Olfactory
Contribution

Suggested Starting
Concentration (%
in concentrate)

Potential Blending
Partners

Enhances natural

woodiness, adds a

Cedarwood,

Sandalwood, Vetiver,

Woody/Spicy 0.5-3.0%
subtle peppery Black Pepper, Iso E
warmth. Super
Lends a clean, herbal-
R Lavender, Oakmoss,
Fougere woody undertone to 0.2-1.5% ] )
Coumarin, Geranium
the heart.
Provides a dry, woody
Bergamot, Oakmoss,
Chypre facet to complement 0.3-2.0% )
Patchouli, Labdanum
the mossy base.
Contributes to a
) natural, green, and Rosemary, Thyme,
Herbal/Aromatic 0.1-1.0%

slightly medicinal

character.

Basil, Clary Sage

Regulatory and Safety Information

Alpha-bourbonene is categorized as a flavor and fragrance agent.[2] However, specific safety

assessments or restrictions from major regulatory bodies like the International Fragrance

Association (IFRA) were not found in the public domain at the time of this writing.[2] As with all

fragrance materials, it is the responsibility of the formulator to ensure the final product complies

with all relevant safety and regulatory standards. A thorough safety assessment by the

Research Institute for Fragrance Materials (RIFM) should be consulted if available. It does not

appear on the EU's list of 26 declarable fragrance allergens.

Experimental Protocols

The following protocols provide a framework for the systematic evaluation and application of

alpha-bourbonene in fragrance development.

Protocol 1: Olfactory Evaluation of Alpha-Bourbonene
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Objective: To characterize the odor profile of alpha-bourbonene at various dilutions.
Materials:

o Alpha-bourbonene (95%-+ purity)

o Perfumer's alcohol (Ethanol, 95% or SDA 40B)

» Glass beakers and graduated cylinders

e Pipettes

o Smelling strips (blotters)

e Labeled glass vials for dilutions

Methodology:

e Prepare dilutions of alpha-bourbonene in perfumer's alcohol at 10%, 5%, and 1% by
weight.

o Label each vial clearly. Allow the dilutions to sit for at least one hour to equilibrate.
e Dip a clean smelling strip into the 10% dilution, ensuring it is submerged about 1 cm.
o Remove the strip and allow the alcohol to evaporate for approximately 10-15 seconds.
o Evaluate the odor at three distinct time points:
o Top Note (0-10 minutes): Record the initial impressions.

o Heart/Middle Note (10 minutes - 1 hour): Note the evolution of the scent as the more
volatile components dissipate.

o Base Note/Dry-Down (>1 hour): Characterize the lasting impression of the material.

» Repeat steps 3-5 for the 5% and 1% dilutions, noting any differences in character and
intensity.
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e For a comprehensive analysis, also dip a strip in the neat (100%) material and evaluate its
dry-down over 24 hours to assess its tenacity.

Protocol 2: Incorporation into a Woody-Spicy Fragrance
Accord

Objective: To evaluate the effect of alpha-bourbonene within a model fragrance accord.
Materials:

e Alpha-bourbonene (10% dilution from Protocol 1)

o A pre-formulated woody-spicy base accord (Control). Example formula provided below.
» Digital scale (0.001g accuracy)

e Glass vials and pipettes

Methodology:

e Prepare the Control Accord: Create a batch of the following woody-spicy accord.

Ingredient Parts (by weight)
Iso E Super 40

Cedarwood Atlas 20

Vetiver Haiti 10

Black Pepper Oil 5

Bergamot Oil 15

Hedione 10

Total 100

o Create the Test Accord: Prepare a second batch of the accord, but this time incorporate
alpha-bourbonene.
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o Reduce the amount of Iso E Super to create space in the formula.

o Add alpha-bourbonene at a target concentration (e.g., 2% of the total accord).

Ingredient Parts (by weight)
Iso E Super 38
Alpha-Bourbonene 2

Cedarwood Atlas 20

Vetiver Haiti 10

Black Pepper Oil 5

Bergamot Oll 15

Hedione 10

Total 100

o Maceration: Allow both the Control and Test accords to mature for at least 48 hours in a cool,
dark place.

o Comparative Evaluation: Dip labeled smelling strips into both the Control and Test accords.
Evaluate them side-by-side at regular intervals (initial, 30 minutes, 2 hours, 8 hours) to
assess the impact of alpha-bourbonene on the overall scent profile, character, and
longevity. Note any changes in diffusion, complexity, or the perception of other notes.

Protocol 3: Stability and Performance Testing

Objective: To assess the stability and performance of a fragrance containing alpha-
bourbonene in a simple product base.

Materials:
e Control and Test accords from Protocol 2.

» Simple product base (e.g., unscented liquid soap, body lotion, or room spray base).
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» Glass beakers, stirrers, and appropriate final packaging.
Methodology:

 Incorporate the Control accord into the product base at a typical loading (e.g., 1% for lotion,
2% for soap). Mix thoroughly until homogenous.

o Repeat step 1 with the Test accord in a separate batch.
« Initial Evaluation: Assess the scent of both final products immediately after formulation.

o Accelerated Aging: Store samples of both products under accelerated conditions (e.g., 40°C
oven) for a period of 4-8 weeks.

o Periodic Evaluation: At weekly intervals, evaluate the samples for any changes in color,
viscosity, and, most importantly, scent profile and intensity. This will provide an indication of
alpha-bourbonene’s stability and its interaction with the product base over time.

Visualizations
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Caption: Workflow for the evaluation and application of alpha-bourbonene in fragrance
formulation.
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Caption: Logical relationships of alpha-bourbonene from source to potential application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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